Cas no 66597-68-0 (3(2H)-Pyridazinone,4-chloro-2-(2-hydroxyethyl)-5-[(2-hydroxyethyl)methylamino]-)

3(2H)-Pyridazinone,4-chloro-2-(2-hydroxyethyl)-5-[(2-hydroxyethyl)methylamino]- structure
66597-68-0 structure
Product Name:3(2H)-Pyridazinone,4-chloro-2-(2-hydroxyethyl)-5-[(2-hydroxyethyl)methylamino]-
CAS No:66597-68-0
MF:C9H14ClN3O3
MW:247.678761005402
CID:526684
PubChem ID:341884
Update Time:2025-04-19

3(2H)-Pyridazinone,4-chloro-2-(2-hydroxyethyl)-5-[(2-hydroxyethyl)methylamino]- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone,4-chloro-2-(2-hydroxyethyl)-5-[(2-hydroxyethyl)methylamino]-
    • 4-chloro-2-(2-hydroxyethyl)-5-[2-hydroxyethyl(methyl)amino]pyridazin-3-one
    • 4-Chloro-2-(2-hydroxyethyl)-5-((2-hydroxyethyl)(methyl)amino)-3(2H)-pyridazinone
    • AC1L7UYI
    • AG-G-51295
    • CTK5C4940
    • NSC376252
    • NSC-376252
    • NSC 376252
    • DTXSID00216765
    • 4-Chloro-2-(2-hydroxyethyl)-5-((2-hydroxyethyl)(methyl)amino)pyridazin-3(2H)-one
    • 66597-68-0
    • Inchi: 1S/C9H14ClN3O3/c1-12(2-4-14)7-6-11-13(3-5-15)9(16)8(7)10/h6,14-15H,2-5H2,1H3
    • InChI Key: LIKDAGDCHRRTLX-UHFFFAOYSA-N
    • SMILES: ClC1C(N(CCO)N=CC=1N(C)CCO)=O

Computed Properties

  • Exact Mass: 247.07252
  • Monoisotopic Mass: 247.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 102-103 ºC
  • Boiling Point: 379.5°Cat760mmHg
  • Flash Point: 183.3°C
  • Refractive Index: 1.591
  • Solubility: Slightly soluble (22 g/l) (25 º C),
  • PSA: 76.37
  • LogP: -0.68250
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